Ethyl 4-[(2,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate
Ethyl 4-[(2,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0700789
InChI:
InChI=1S/C17H24N2O4/c1-4-22-17(21)19-9-7-18(8-10-19)16(20)12-23-15-6-5-13(2)11-14(15)3/h5-6,11H,4,7-10,12H2,1-3H3
SMILES:
CCOC(=O)N1CCN(CC1)C(=O)COC2=C(C=C(C=C2)C)C
Molecular Formula:
C17H24N2O4
Molecular Weight:
320.4 g/mol
Ethyl 4-[(2,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate
CAS No.:
Cat. No.: VC0700789
Molecular Formula: C17H24N2O4
Molecular Weight: 320.4 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 4-[(2,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H24N2O4 |
|---|---|
| Molecular Weight | 320.4 g/mol |
| IUPAC Name | ethyl 4-[2-(2,4-dimethylphenoxy)acetyl]piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C17H24N2O4/c1-4-22-17(21)19-9-7-18(8-10-19)16(20)12-23-15-6-5-13(2)11-14(15)3/h5-6,11H,4,7-10,12H2,1-3H3 |
| Standard InChI Key | HCOQAYOVLSAFHZ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)N1CCN(CC1)C(=O)COC2=C(C=C(C=C2)C)C |
| Canonical SMILES | CCOC(=O)N1CCN(CC1)C(=O)COC2=C(C=C(C=C2)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator